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N-Hexanoylsphingosine N-Hexanoylsphingosine C-6 ceramide is a cell-permeable analog of naturally occurring ceramides. With a longer carbon chain than C-2 ceramide, it is somewhat more hydrophobic, and may more closely mimic the effects of natural ceramides. C-6 ceramide mediates many diverse biological activities including apoptosis, activation of protein phosphatase 2A, and inhibition of the mitochondrial respiratory chain. It also enhances the expression of COX-2 in rat granulosa cells and stimulates the growth of bovine aortic smooth muscle cells. C-6 ceramide acts in neuronal axons to inhibit neurite growth.
Brand Name: Vulcanchem
CAS No.: 124753-97-5
VCID: VC0043510
InChI: InChI=1S/C24H47NO3/c1-3-5-7-8-9-10-11-12-13-14-15-16-18-19-23(27)22(21-26)25-24(28)20-17-6-4-2/h18-19,22-23,26-27H,3-17,20-21H2,1-2H3,(H,25,28)/b19-18+/t22-,23+/m0/s1
SMILES: CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCC)O
Molecular Formula: C24H47NO3
Molecular Weight: 397.6 g/mol

N-Hexanoylsphingosine

CAS No.: 124753-97-5

Reference Standards

VCID: VC0043510

Molecular Formula: C24H47NO3

Molecular Weight: 397.6 g/mol

N-Hexanoylsphingosine - 124753-97-5

CAS No. 124753-97-5
Product Name N-Hexanoylsphingosine
Molecular Formula C24H47NO3
Molecular Weight 397.6 g/mol
IUPAC Name N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]hexanamide
Standard InChI InChI=1S/C24H47NO3/c1-3-5-7-8-9-10-11-12-13-14-15-16-18-19-23(27)22(21-26)25-24(28)20-17-6-4-2/h18-19,22-23,26-27H,3-17,20-21H2,1-2H3,(H,25,28)/b19-18+/t22-,23+/m0/s1
Standard InChIKey NPRJSFWNFTXXQC-QFWQFVLDSA-N
Isomeric SMILES CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)NC(=O)CCCCC)O
SMILES CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCC)O
Canonical SMILES CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCC)O
Appearance Unit:10 mgSolvent:nonePurity:98+%Physical solid
Description C-6 ceramide is a cell-permeable analog of naturally occurring ceramides. With a longer carbon chain than C-2 ceramide, it is somewhat more hydrophobic, and may more closely mimic the effects of natural ceramides. C-6 ceramide mediates many diverse biological activities including apoptosis, activation of protein phosphatase 2A, and inhibition of the mitochondrial respiratory chain. It also enhances the expression of COX-2 in rat granulosa cells and stimulates the growth of bovine aortic smooth muscle cells. C-6 ceramide acts in neuronal axons to inhibit neurite growth.
Synonyms N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]hexanamide;_x000B_N-Hexanoy-D-sphingosine; N-Hexanoylsphingosine; N-Caproyl-D-sphingosine; Caproyl Ceramide;
Reference 1. J. M. Hauser, B. M. Buehrer, and R. M. Bell “Role of ceramide in mitogenesis induced by exogenous sphingoid bases.” Journal of Biological ChemistryVol. 269 pp. 6803, 19942. N. S. Radin, “Killing tumours by ceramide-induced apoptosis: a critique of available drugs” Biochemical Journal, Vol. 371 pp. 243-256, 20033. N. S. Radin, “Designing anticancer drugs via the achilles heel: ceramide, allylic ketones, and mitochondria” Bioorganic and Medicinal Chemistry, Vol.11(10) pp. 2123-2142, 20034. B. Ogretmen et al. “Biochemical Mechanisms of the Generation of Endogenous Long Chain Ceramide in Response to Exogenous Short Chain Ceramidein the A549 Human Lung Adenocarcinoma Cell LineROLE FOR ENDOGENOUS CERAMIDE IN MEDIATING THE ACTION OF EXOGENOUS CERAMIDE” The Journal of Biological Chemistry, Vol.277 pp. 12960-12969, 2002
PubChem Compound 5702613
Last Modified Nov 11 2021
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